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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B1239260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Methoxycinnamyl alcohol (MCA). The information is curated for researchers,

scientists, and professionals in drug development, with a focus on structured data presentation,

detailed experimental methodologies, and visualization of its biological interactions.

Core Physicochemical Properties
4-Methoxycinnamyl alcohol, also known as (E)-3-(4-methoxyphenyl)prop-2-en-1-ol, is a

phenylpropanoid that has garnered interest for its biological activities. A clear understanding of

its physicochemical properties is fundamental for its application in research and development.

Table 1: General and Physical Properties of 4-
Methoxycinnamyl Alcohol
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Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1]

Appearance Solid, Powder [1]

Melting Point 76 °C [1]

Boiling Point 315.7 °C (estimated)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Water Solubility
4822 mg/L at 25 °C

(estimated)

Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-
Methoxycinnamyl alcohol.

Table 2: Spectroscopic Data for 4-Methoxycinnamyl
Alcohol

Spectroscopy Solvent
Chemical Shifts (δ) /

Absorption

¹H NMR CDCl₃
Data not available in search

results

¹³C NMR CDCl₃
Data not available in search

results

Infrared (IR)
Data not available in search

results

UV-Vis
Data not available in search

results
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Note: Specific experimental spectral data for 4-Methoxycinnamyl alcohol was not found in the

provided search results. The table is formatted to be populated when such data becomes

available.

Biological Activity and Signaling Pathway
4-Methoxycinnamyl alcohol has demonstrated notable anti-inflammatory and cytotoxic

activities. Its anti-inflammatory effects are attributed to the inhibition of the Nuclear Factor-

kappa B (NF-κB) signaling pathway. Specifically, it has been shown to reduce the levels of the

p65 subunit in the nucleus.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1239260#physicochemical-properties-of-4-
methoxycinnamyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1239260#physicochemical-properties-of-4-methoxycinnamyl-alcohol
https://www.benchchem.com/product/b1239260#physicochemical-properties-of-4-methoxycinnamyl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

